Cas no 2379651-42-8 (2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine dihydrochloride)

• Product Name: 2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine dihydrochloride
• CAS No: 2379651-42-8
• MF: C₉H₁₇Cl₂N₃
• MW: 238.157379865646
• MDL: MFCD32200694
• CID: 4773578
• Update Time: 2026-02-26

2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine dihydrochloride
• SB35923

• MDL： MFCD32200694
• Inchi： 1S/C9H15N3.2ClH/c1-6(2)9(11)8-5-7(10)3-4-12-8;;/h3-6,9H,11H2,1-2H3,(H2,10,12);2*1H
• InChI Key： HFYHWPIXOUELKU-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C1C=C(C=CN=1)N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 136
• Topological Polar Surface Area: 64.9

Additional information on 2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine dihydrochloride

Comprehensive Overview of 2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine dihydrochloride (CAS No. 2379651-42-8)

2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine dihydrochloride (CAS No. 2379651-42-8) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This compound, featuring a pyridine core with an amino-functionalized side chain, serves as a valuable intermediate in the development of novel therapeutic agents. Its unique structural characteristics make it particularly relevant in the design of small-molecule drugs targeting neurological and metabolic disorders.

The molecular structure of 2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine dihydrochloride combines the aromatic properties of pyridine with the reactive potential of primary amine groups. This dual functionality allows for versatile chemical modifications, making it a sought-after building block in medicinal chemistry. Researchers have particularly focused on its potential applications in creating kinase inhibitors and GPCR modulators, which are currently hot topics in drug discovery pipelines worldwide.

Recent advancements in synthetic methodologies have improved the accessibility of CAS 2379651-42-8, with several optimized routes now available for its production. The dihydrochloride salt form enhances the compound's stability and solubility, addressing common formulation challenges encountered in preclinical development. These improvements have positioned this chemical entity as a preferred choice for pharmaceutical researchers working on next-generation treatments for chronic diseases.

From a commercial perspective, the demand for 2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine derivatives has shown steady growth, particularly in North American and European markets. This trend aligns with the increasing investment in targeted therapies and personalized medicine approaches. The compound's relevance extends beyond pharmaceuticals, finding applications in advanced material science and as a ligand in catalytic systems for green chemistry applications.

Quality control standards for 2379651-42-8 have become increasingly stringent, reflecting its importance in research applications. Analytical methods including HPLC-MS and NMR spectroscopy are routinely employed to ensure high purity levels (>98%), which is critical for reproducible biological testing results. The compound's stability profile has been extensively characterized, with recommended storage conditions established to maintain its integrity over extended periods.

Emerging research directions for 2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine dihydrochloride include its potential use in developing antiviral agents, particularly in light of recent global health challenges. Its structural features show promise for interaction with viral protease targets, making it a compound of interest in infectious disease research. Additionally, computational chemistry studies have identified several pharmacophoric elements in its architecture that could be leveraged for multiple therapeutic indications.

The synthesis scale-up of CAS 2379651-42-8 presents interesting challenges and opportunities for process chemists. Recent publications have highlighted more sustainable production methods, including flow chemistry approaches that reduce solvent waste and improve energy efficiency. These advancements contribute to the growing emphasis on green chemistry principles in pharmaceutical manufacturing, addressing current environmental concerns in the chemical industry.

Regulatory aspects surrounding 2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine dihydrochloride remain favorable for research applications, with no significant restrictions reported in major markets. However, researchers should stay informed about evolving chemical regulations, particularly regarding amino-pyridine derivatives. Proper handling procedures and material safety data sheets should always be consulted when working with this compound in laboratory settings.

Future prospects for 2379651-42-8 appear promising, with several patent applications filed in recent years covering its novel derivatives and therapeutic applications. The compound's versatility continues to attract interest from both academic institutions and pharmaceutical companies, particularly those focusing on central nervous system disorders and metabolic diseases. Its relatively straightforward synthetic accessibility compared to similar structures makes it an attractive starting point for medicinal chemistry programs.

From a market availability standpoint, 2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine dihydrochloride is offered by multiple specialty chemical suppliers, with varying packaging options to accommodate different research needs. Pricing trends have remained stable, reflecting balanced supply and demand dynamics. Researchers are advised to verify certificate of analysis details and supplier reputation when procuring this material for sensitive applications.

The scientific literature contains numerous references to CAS 2379651-42-8 in the context of structure-activity relationship studies. Its well-characterized properties and commercial availability have made it a reference compound in several drug discovery programs. Recent publications have particularly highlighted its utility in fragment-based drug design approaches, where its moderate molecular weight and favorable physicochemical properties offer advantages.

In conclusion, 2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine dihydrochloride represents an important chemical tool in modern pharmaceutical research. Its combination of structural features, synthetic accessibility, and demonstrated biological relevance ensures its continued prominence in drug discovery efforts. As research into targeted therapies expands, the applications and derivatives of this compound are likely to grow accordingly, maintaining its status as a valuable asset in medicinal chemistry.